(Z)-2-((2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile

• IUPAC Name: 2-[[(2Z)-2-[(2,6-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile
• InChI: InChI=1S/C17H9Cl2NO3/c18-13-2-1-3-14(19)12(13)9-16-17(21)11-5-4-10(22-7-6-20)8-15(11)23-16/h1-5,8-9H,7H2/b16-9-
• InChI Key: HSVPRDLFGBCNSO-SXGWCWSVSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC#N)Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC#N)Cl
• Molecular Formula: C17H9Cl2NO3
• Molecular Weight: 346.2 g/mol

Description

(Z)-2-((2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile is a useful research compound. Its molecular formula is C17H9Cl2NO3 and its molecular weight is 346.16. The purity is usually 95%.
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Scientific Research Applications

Photo-stimulated Heterolysis

A study by Sakurai et al. (2002) explored the photo-stimulated heterolysis of similar compounds in acetonitrile, demonstrating the potential of these compounds in photochemical applications. The research revealed how these compounds react under specific conditions, indicating their utility in photochemical studies and possible applications in materials science (Sakurai, Hoshina, Nakayama, & Igarashi, 2002).

Synthesis and Structural Studies

Goel et al. (2011) conducted a study focusing on the synthesis and structural analysis of partially hydrogenated functionalized helicenes and oxa[5]helicenes, including compounds similar to (Z)-2-((2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile. The study provided insights into the molecular structures and dynamic properties of these compounds, contributing to our understanding of their chemical behavior (Goel, Verma, Pratap, Taneja, Hemberger, Knauer, Raghunandan, Maulik, Ram, & Bringmann, 2011).

Synthesis of 2-hetaryl-2-(tetrahydrofuran-2-ylidene)acetonitriles

Khilya et al. (2011) explored the synthesis of 2-hetaryl-2-(tetrahydrofuran-2-ylidene)acetonitriles, which are structurally related to the compound . This research contributes to the broader understanding of the synthesis and applications of related heterocyclic compounds in various fields including pharmaceuticals and material science (Khilya, Volovnenko, Turov, Zubatyuk, Shishkin, & Volovenko, 2011).

Applications in Cancer Research

Xie et al. (2019) studied semisynthetic aurones, including a compound structurally similar to this compound. They focused on its potential as a cancer treatment, exploring its ability to inhibit tubulin polymerization and repress tumor growth in various models. This indicates the compound's potential application in oncology and drug development (Xie, Kril, Yu, Zhang, Frasinyuk, Bondarenko, Kondratyuk, Hausman, Martin, Wyrębek, Liu, Deaciuc, Dwoskin, Chen, Zhu, Zhan, Sviripa, Blackburn, Watt, & Liu, 2019).

Crystal and Biological Activity Study

Jiu-fu et al. (2015) investigated a novel carbene silver(I) complex with an imidazole derivative, including studies on compounds similar to the one . Their work contributes to the understanding of the crystal structure and biological activity of these compounds, which can be crucial in fields like biochemistry and pharmacology (Jiu-fu, Hong-guang, & Juan, 2015).